Cas no 142993-83-7 (Isoxazole, 5-cyclopropyl-3-methyl-)

• Product Name: Isoxazole, 5-cyclopropyl-3-methyl-
• CAS No: 142993-83-7
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 1312315
• PubChem ID: 10103167
• Update Time: 2025-04-20

Isoxazole, 5-cyclopropyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-cyclopropyl-3-methyl-
• 142993-83-7
• DB-207069
• 5-cyclopropyl-3-methyl isoxazole
• 5-cyclopropyl-3-methylisoxazole
• KQGNVLFUTPFLKO-UHFFFAOYSA-N
• SCHEMBL3154169

• Inchi： 1S/C7H9NO/c1-5-4-7(9-8-5)6-2-3-6/h4,6H,2-3H2,1H3
• InChI Key： KQGNVLFUTPFLKO-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C1CC1

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03